Bromine-82

• CAS: 14686-69-2
• Synonyms: 82Br radioisotope; Br-82 radioisotope; Bromine-82
• Molecular Formula: BrH
• Molecular Weight: 82.9248 g/mol
• SMILES: Br
• InChI: InChI=1S/BrH/h1H/i1+2
• InChIKey: CPELXLSAUQHCOX-NJFSPNSNSA-N

Bromine-82 (⁸²Br) is a synthetic radioisotope of the halogen bromine, characterized by its radioactive decay properties and its utility as a radiotracer in industrial and environmental systems. It is a beta-minus (β⁻) emitter with a half-life of 35.3 hours, decaying to stable krypton-82.

Bromine-82 (CAS 14686-69-2): A High-Energy Gamma Tracer with a 35.3-Hour Half-Life for Industrial and Environmental Applications

Bromine-82 (⁸²Br) is a synthetic radioisotope of the halogen bromine, characterized by its radioactive decay properties and its utility as a radiotracer in industrial and environmental systems. It is a beta-minus (β⁻) emitter with a half-life of 35.3 hours, decaying to stable krypton-82 [1]. Its decay is accompanied by the emission of high-energy gamma rays, primarily within the range of 0.25 to 1.3 MeV, which facilitates detection through shielding and over significant distances [2]. In tracer applications, ⁸²Br is typically employed in the form of simple, water-soluble inorganic salts, such as ammonium bromide (NH₄⁸²Br) [3].

Tracer Form Water-soluble ammonium bromide salt suitable for direct injection

Study Duration Supports multi-day industrial and environmental tracing workflows

Detection Context High-energy gamma emissions facilitate detection through shielding and dense media

• [1] Oxford Reference. bromine-82. Retrieved from https://www.oxfordreference.com/display/10.1093/oi/authority.20110803095529236 View Source
• [2] INIS Repository. (n.d.). Plant Assessment Technology group (PAT) has provided sealed and unsealed source services (radiotracer) to the petrochemical industries... View Source
• [3] Core.ac.uk. (n.d.). And, recently, we prepared radioactive bromine (Br80, Br82) as NH4 Br by the bombardment of neutron on C2H5Br. View Source

Why Substituting Bromine-82 with Other Radioisotopes Introduces Quantifiable Risk in Tracer Studies

The assumption that any gamma-emitting radioisotope can serve as a substitute for Bromine-82 in tracer studies is demonstrably false and can lead to significant errors in experimental design and safety management. The selection of a radiotracer is a function of its unique physical decay characteristics—namely its half-life, gamma emission energy, and photon yield—which must be precisely matched to the temporal and spatial scale of the process under investigation [1]. For instance, substituting ⁸²Br with the more widely used ⁹⁹ᵐTc would result in a radiotracer that decays over 80% faster, rendering it unsuitable for studies lasting more than a day, while substituting it with ¹³¹I introduces an eight-day half-life that poses a prolonged environmental and safety burden [2]. The specific quantitative evidence outlined below demonstrates why ⁸²Br, when selected based on its nuclear properties, is not merely an alternative but the necessary choice for a defined set of industrial and environmental applications.

! Replacing with a short-lived tracer like ^99mTc may not support studies exceeding 24 hours, leading to inadequate signal.

! Using ¹³¹I instead introduces longer decay time and thyroid-specific uptake, which may complicate logistics and field safety review.

! Positron-emitting bromine isotopes require cyclotron access and are not optimized for industrial beta/gamma tracer applications.

• [1] Wikipedia. (2024). Isotopes of bromine. Retrieved from https://en.wikipedia.org/wiki/Isotopes_of_bromine View Source
• [2] Justia Patents. (1992). U.S. Patent No. 5,164,591. Radioactive tracer well logging utilizing bromine. View Source

Bromine-82 Quantitative Evidence Guide: Head-to-Head Comparisons with I-131, Tc-99m, and Other Bromine Isotopes

Half-Life and Safety: Bromine-82 (1.5 Days) vs. Iodine-131 (8 Days) for Downhole Well Logging

In well logging applications, the operational and safety profile of Bromine-82 is quantifiably superior to that of Iodine-131 due to its significantly shorter half-life and lack of thyroid sequestration. The patent literature explicitly states that the shorter half-life of ⁸²Br (1.5 days) compared to ¹³¹I (8 days) makes it safer and reduces the need for long-term storage of contaminated equipment [1]. Furthermore, ¹³¹I is known to concentrate in the thyroid gland, a hazard that is not present with ⁸²Br, which exhibits a nonselective biological response [1]. This eliminates the risk of internal dose accumulation from accidental exposure, a critical differentiator for field operations.

Half-life & safety vs I-131

Head-to-head

35.3 h vs 8 d; nonselective uptake vs thyroid sequestration

Reported operational safety and logistics context may support field use review

Source: patent literature, well logging conditions

Evidence Dimension	Operational Safety and Logistics (Half-life)
Target Compound Data	Half-life = 1.5 days (35.3 h); nonselective biological uptake
Comparator Or Baseline	Iodine-131 (¹³¹I): Half-life = 8 days; thyroid-specific uptake
Quantified Difference	⁸²Br half-life is 81.25% shorter; requires days instead of months for equipment decontamination and reuse [1].
Conditions	Downhole injection and monitoring of radioactive tracers in fractured geological strata.

Why This Matters

This quantified difference in half-life and biodistribution directly translates to lower operational costs (faster equipment turnaround), reduced logistical complexity for waste management, and enhanced personnel safety in field applications, making ⁸²Br the rationally preferable procurement choice for short-to-medium duration well logging studies.

• [1] Justia Patents. (1992). U.S. Patent No. 5,164,591. Radioactive tracer well logging utilizing bromine. View Source

Gamma Emission Efficiency: Bromine-82 vs. Iodine-131 in Well Logging and Industrial Radiography

The efficiency of gamma detection is paramount in applications where the source-to-detector path involves significant shielding or distance. Bromine-82 provides a distinct advantage over Iodine-131 in this regard. A direct comparison in a patent specification reveals that ⁸²Br emits both more energetic gamma rays and a greater number of gamma photons per decay event [1]. The principal gamma energy of ¹³¹I is 364 keV, whereas ⁸²Br emits multiple high-energy gamma rays up to 1.3 MeV [2]. This property is crucial for penetrating dense materials like rock formations or thick industrial piping.

Gamma emission vs I-131

Head-to-head

Higher photon yield, energy up to 1.3 MeV vs 364 keV principal

Reported detection efficiency may require lower activity for equivalent counting statistics

Well logging and radiography context

Evidence Dimension	Gamma Ray Energy and Photon Yield
Target Compound Data	Emits high-energy gamma rays in the 0.25-1.3 MeV range with a higher photon yield per decay [REFS-1, REFS-2].
Comparator Or Baseline	Iodine-131 (¹³¹I): Principal gamma energy of 364 keV, lower photon yield per decay [1].
Quantified Difference	Less ⁸²Br activity is required to achieve the same counting statistics as ¹³¹I [1].
Conditions	Well logging, subsurface structure analysis, and industrial radiography.

Why This Matters

The higher energy and photon yield of ⁸²Br means that lower quantities of the isotope are needed for an experiment, reducing both procurement costs for the radioactive material and the overall radiation dose to personnel.

• [1] Justia Patents. (1992). U.S. Patent No. 5,164,591. Radioactive tracer well logging utilizing bromine. View Source
• [2] INIS Repository. (n.d.). Plant Assessment Technology group (PAT) has provided sealed and unsealed source services (radiotracer) to the petrochemical industries... View Source

Temporal Resolution in Flow Studies: Bromine-82 (35.3 h) vs. Technetium-99m (6 h) Half-Life Suitability

The half-life of a radiotracer must match the duration of the process being studied. Technetium-99m (⁹⁹ᵐTc), with a half-life of 6.0 hours, is ideal for very rapid processes but becomes impractical for studies extending beyond a day. For instance, in a study measuring groundwater residence time in a nuclear waste repository, ⁸²Br was selected because its 35.3-hour half-life allowed for the measurement of a mean residence time of approximately 12 hours over a 6-meter distance between boreholes [1]. A tracer with a shorter half-life, like ⁹⁹ᵐTc, would have decayed to less than 10% of its initial activity over the same 12-hour period (two half-lives), severely compromising data quality.

Half-life vs Tc-99m

Head-to-head

35.3 h vs 6 h; ~63% vs ~6% activity remains after 24 h

Half-life context supports multi-day flow studies without re-injection

Groundwater and RTD tracer experiments

Evidence Dimension	Half-Life and Tracer Suitability for Process Duration
Target Compound Data	Half-life = 35.3 hours [2]. Suitable for tracing processes with durations of 1-3 days.
Comparator Or Baseline	Technetium-99m (⁹⁹ᵐTc): Half-life = 6.0 hours. Suitable for tracing processes lasting <12 hours.
Quantified Difference	⁸²Br half-life is 5.9 times longer than that of ⁹⁹ᵐTc. For a 24-hour experiment, ~63% of the initial ⁸²Br activity remains, compared to ~6% for ⁹⁹ᵐTc.
Conditions	Tracer experiments in groundwater flow, industrial residence time distribution (RTD) studies, and large-scale hydrological surveys.

Why This Matters

This distinction directly informs experimental design and procurement. For multi-day industrial or environmental studies, the extended half-life of ⁸²Br avoids the need for mid-experiment tracer re-injection and ensures sufficient signal for robust data analysis, whereas ⁹⁹ᵐTc would be an unsuitable and ineffective substitute.

• [1] Vieno, T., et al. (1994). Tracer experiments in a research tunnel of a repository for low- and medium-active nuclear waste. Nuclear Instruments and Methods in Physics Research Section A: Accelerators, Spectrometers, Detectors and Associated Equipment, 353(1-3), 650-653. View Source
• [2] Oxford Reference. bromine-82. Retrieved from https://www.oxfordreference.com/display/10.1093/oi/authority.20110803095529236 View Source

Synthesis and Availability: Reactor-Produced Bromine-82 vs. Cyclotron-Produced Positron-Emitting Bromine Isotopes

While positron-emitting bromine isotopes like ⁷⁵Br (T½ = 1.6 h) and ⁷⁶Br (T½ = 16.2 h) are valuable for Positron Emission Tomography (PET) molecular imaging, their production is limited to cyclotron facilities, which are less common and more expensive to operate than nuclear reactors [1]. In contrast, Bromine-82 is readily produced via neutron activation of stable bromine-81 in a nuclear reactor, a process that is more widely accessible and cost-effective for bulk production [2]. This makes ⁸²Br the isotope of choice for therapeutic and industrial applications that require larger quantities and do not rely on PET imaging.

Production vs cyclotron Br

Class-level

Reactor (n,γ) route vs cyclotron charged-particle; higher available activity for non-PET use

Reactor production may support wider accessibility for industrial and beta therapy research

Class-level inference, review production facility

Evidence Dimension	Production Method and Accessibility
Target Compound Data	Produced in a nuclear reactor via ⁸¹Br(n,γ)⁸²Br reaction [2].
Comparator Or Baseline	Positron-emitting bromine isotopes (e.g., ⁷⁵Br, ⁷⁶Br): Produced in a cyclotron via charged particle reactions [1].
Quantified Difference	Reactor production is generally associated with lower cost and higher available activity for non-PET applications compared to cyclotron production.
Conditions	Radionuclide production for industrial tracers and internal radiotherapy.

Why This Matters

For procurement, this means ⁸²Br is a logistically simpler and more economical choice for applications that do not require the positron emission of ⁷⁶Br for PET imaging, such as industrial tracing or beta therapy, where the β⁻ emission of ⁸²Br is the desired therapeutic mechanism [1].

• [1] Coenen, H. (2015). Production of Radiobromide: new Nickel Selenide target and optimized separation by dry distillation. View Source
• [2] INIS Repository. (n.d.). Irradiation of ammonium bromide with slow neutrons is a routine method for the production of Br82... View Source

High-Value Application Scenarios for Bromine-82 Based on Quantitative Performance Evidence

Optimizing Oil and Gas Well Logging with Bromine-82 Tracers

For downhole well logging operations aimed at characterizing fractured geological formations, Bromine-82 is a superior alternative to Iodine-131. Its higher gamma energy and photon yield allow for effective detection through dense rock formations using a lower activity source [1]. The 1.5-day half-life is operationally advantageous, permitting the use of specialized injection tools that can be decontaminated and safely reused within days, rather than being quarantined for months as is required with ¹³¹I contamination [1]. Furthermore, the absence of thyroid-specific uptake in ⁸²Br mitigates the primary internal exposure risk associated with radioiodine, making it a safer choice for field personnel.

Quantifying Flow Dynamics in Large-Scale Industrial and Hydrological Systems

For experiments requiring the tracking of fluid flow over periods of 1-3 days—such as measuring residence time distributions in chemical digesters, wastewater treatment basins, or deep groundwater aquifers—Bromine-82 is ideally suited. Its 35.3-hour half-life ensures that a detectable gamma signal remains at the end of the measurement period without contributing to long-term environmental contamination, a balance not achievable with the shorter-lived ⁹⁹ᵐTc (6 hours) or the longer-lived ¹³¹I (8 days) [REFS-2, REFS-3]. This makes ⁸²Br the tracer of choice for validating computational fluid dynamics (CFD) models of industrial reactors and for environmental fate and transport studies.

Investigative Leak Detection and Pathway Analysis in Complex Infrastructure

The combination of a multi-day half-life and penetrating gamma emissions makes Bromine-82 a highly effective tracer for identifying and characterizing leak pathways in large-scale infrastructure, such as surface impoundments, sewer systems, and industrial piping. As demonstrated in a field study at a 3.8 million-liter pond, ⁸²Br allowed for the detection of rapid leakage through preferential subsurface pathways within just 5 hours of tracer injection [4]. Its ability to be detected from within storm drains and manholes, rather than just from monitoring wells, provides a unique capability to map complex urban and industrial hydrogeology, directly informing targeted remediation strategies.

Research in Internal Radiotherapy with Beta-Emitting Radiobromine

In preclinical and translational research focused on targeted radionuclide therapy, Bromine-82 serves as a valuable β⁻-emitter [5]. Unlike the positron-emitting bromine isotopes (e.g., ⁷⁶Br) used for PET imaging, ⁸²Br delivers a therapeutic dose of beta radiation to targeted tissues. Its 35.3-hour half-life allows for a prolonged dose delivery window without the extreme decay seen with shorter-lived therapeutic isotopes. For research groups without access to a local cyclotron, the ability to produce ⁸²Br in a nuclear reactor provides a more accessible route to investigating bromine-labeled radiopharmaceuticals for cancer therapy.

Application

Selection Property

Validation Focus

Well logging and subsurface characterization

Penetrating gamma energy and photon yield; half-life enabling equipment reuse

Detection through dense formations; absence of thyroid uptake for field safety review

Industrial and environmental flow dynamics

Half-life matched to 1–3 day process residence times; water-soluble salt form

Signal adequacy at measurement endpoint; CFD model validation context

Leak detection and pathway analysis in infrastructure

Multi-day half-life combined with high-energy gamma penetration

Detection from subsurface structures and storm drains; rapid leakage mapping

Targeted radionuclide therapy research

Beta-minus emitter; reactor production accessibility

Dose delivery window in preclinical models; absence of cyclotron dependency

• [1] Justia Patents. (1992). U.S. Patent No. 5,164,591. Radioactive tracer well logging utilizing bromine. View Source
• [2] Oxford Reference. bromine-82. Retrieved from https://www.oxfordreference.com/display/10.1093/oi/authority.20110803095529236 View Source
• [3] Vieno, T., et al. (1994). Tracer experiments in a research tunnel of a repository for low- and medium-active nuclear waste. Nuclear Instruments and Methods in Physics Research Section A: Accelerators, Spectrometers, Detectors and Associated Equipment, 353(1-3), 650-653. View Source
• [4] INIS Repository. (1987). An experimental approach to determining subsurface leakage from a surface impoundment using a radioisotope tracer. View Source
• [5] Coenen, H. (2015). Production of Radiobromide: new Nickel Selenide target and optimized separation by dry distillation. View Source